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Compound of Interest

Compound Name: AF 594 azide

Cat. No.: B15555211

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core spectral

properties of AF 594 azide, a versatile fluorescent probe. It is designed to equip researchers,

scientists, and drug development professionals with the essential data and methodologies to

effectively utilize this powerful tool in their experimental workflows. This guide includes detailed

spectral characteristics, experimental protocols for common bioconjugation techniques, and

visualizations of relevant biochemical pathways and workflows.

Core Spectral and Photophysical Properties
AF 594 azide is a bright, water-soluble fluorescent dye belonging to the Alexa Fluor family. Its

azide moiety allows for its covalent attachment to alkyne-modified biomolecules via click

chemistry, enabling highly specific and sensitive detection in various applications such as

fluorescence microscopy, flow cytometry, and high-content screening.

The spectral characteristics of AF 594 azide are summarized in the table below. These

properties are primarily based on its parent fluorophore, Alexa Fluor 594, to which it is

structurally and spectrally similar.
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Property Value Reference(s)

Maximum Absorption

Wavelength (λabs)
590 nm [1][2]

Maximum Emission

Wavelength (λem)
617 nm [1][2]

Molar Extinction Coefficient (ε) 73,000 cm-1M-1 [2]

Fluorescence Quantum Yield

(Φ)
0.66 [1][2]

Experimental Protocols: Labeling with AF 594 Azide
AF 594 azide is predominantly used in two types of click chemistry reactions for

bioconjugation: the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-

promoted azide-alkyne cycloaddition (SPAAC).

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition
(CuAAC)
This robust and efficient reaction enables the covalent linkage of AF 594 azide to terminal

alkyne-modified biomolecules.

Materials:

Alkyne-modified biomolecule (e.g., protein, nucleic acid) in a copper-free buffer (e.g., PBS,

pH 7.4)

AF 594 azide

Copper(II) sulfate (CuSO₄)

Copper(I)-stabilizing ligand (e.g., THPTA, TBTA)

Reducing agent (e.g., sodium ascorbate)

DMSO (for dissolving AF 594 azide)
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Purification column (e.g., size-exclusion chromatography)

Protocol:

Preparation of Stock Solutions:

Dissolve AF 594 azide in anhydrous DMSO to a concentration of 10 mM.

Prepare a 100 mM stock solution of CuSO₄ in deionized water.

Prepare a 200 mM stock solution of the copper ligand (e.g., THPTA) in deionized water.

Freshly prepare a 100 mM stock solution of sodium ascorbate in deionized water.

Reaction Setup:

In a microcentrifuge tube, combine the alkyne-modified biomolecule with the reaction

buffer.

Add the AF 594 azide stock solution to the reaction mixture. The molar excess of the dye

will depend on the number of alkyne groups on the biomolecule and should be optimized

for each experiment.

Prepare the copper catalyst by premixing the CuSO₄ and ligand solutions.

Add the copper catalyst mixture to the reaction tube.

Initiate the reaction by adding the freshly prepared sodium ascorbate solution.

Incubation:

Incubate the reaction mixture for 1-2 hours at room temperature, protected from light.

Purification:

Remove the unreacted dye and other small molecules by passing the reaction mixture

through a size-exclusion chromatography column appropriate for the size of the labeled

biomolecule.
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Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)
SPAAC offers a copper-free alternative for labeling sensitive biological systems, as it avoids the

cytotoxicity associated with copper catalysts. This reaction utilizes a strained cyclooctyne-

modified biomolecule.

Materials:

Cyclooctyne-modified biomolecule (e.g., DBCO- or BCN-modified)

AF 594 azide

Reaction buffer (e.g., PBS, pH 7.4)

DMSO (for dissolving AF 594 azide)

Purification column (e.g., size-exclusion chromatography)

Protocol:

Preparation of Stock Solutions:

Dissolve AF 594 azide in anhydrous DMSO to a concentration of 10 mM.

Reaction Setup:

In a microcentrifuge tube, combine the cyclooctyne-modified biomolecule with the reaction

buffer.

Add the AF 594 azide stock solution to the reaction mixture. The molar excess of the dye

should be optimized.

Incubation:

Incubate the reaction mixture for 1-4 hours at room temperature or 37°C, protected from

light. The reaction time may need to be optimized based on the specific cyclooctyne used.

Purification:
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Purify the labeled biomolecule using a suitable method, such as size-exclusion

chromatography, to remove unreacted dye.

Visualizing Biological Processes with AF 594 Azide
A powerful application of AF 594 azide is the visualization of metabolic pathways through

metabolic labeling. For instance, cells can be cultured with an azide-modified monosaccharide,

which is incorporated into newly synthesized glycoproteins through the cell's natural

biosynthetic pathways. These azide-labeled glycoproteins can then be fluorescently tagged

with AF 594 azide via click chemistry.

Caption: Metabolic labeling and visualization of cell surface glycoproteins.

The diagram above illustrates the process of metabolically labeling cell surface glycoproteins.

An azide-containing sugar analog is taken up by the cell and processed through its biosynthetic

machinery, resulting in the display of azide groups on cell surface glycans. These can then be

specifically labeled with AF 594 azide through a click chemistry reaction.

Experimental Workflow Visualization
The following diagram outlines a typical experimental workflow for labeling and imaging

biomolecules using AF 594 azide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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